Cas no 65332-45-8 (Demethylvestitol)

• Product Name: Demethylvestitol
• CAS No: 65332-45-8
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 1080771
• PubChem ID: 585939
• Update Time: 2025-06-08

Demethylvestitol Chemical and Physical Properties

Names and Identifiers

• Demethylvestitol
• [ "" ]
• 7,2',4'-Trihydroxyisoflavan
• (+/-)-demethylvestitol
• 1,3-Benzenediol, 4-(3,4-dihydro-7-hydroxy-2H-1-benzopyran-3-yl)-
• 2',4',7-Trihydroxyisoflavan
• Demethylvestitol, (+/-)-
• Pipecuronium bromide (USAN/INN)
• 4-(7-Hydroxy-3,4-dihydro-2H-chromen-3-yl)-1,3-benzenediol
• LMPK12080027
• 9337AF
• Q27258206
• 4-(7-Hydroxy-3,4-dihydro-2H-chromen-3-yl)-1,3-benzenediol #
• 3,4-Dihydro-3-(2,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran
• 4-(3,4-Dihydro-7-hydro
• CJZBXHPHEBCWLV-UHFFFAOYSA-N
• DTXSID101316570
• 65332-45-8
• 4-(7-hydroxy-3,4-dihydro-2H-chromen-3-yl)benzene-1,3-diol
• AKOS032948995
• Pipecuronium bromide [USAN:BAN:INN]
• HY-N3725
• CS-0024119
• CHEBI:174377
• Pipecuronium, Dibromide
• 4-(3,4-Dihydro-7-hydroxy-2H-1-benzopyran-4-yl)-1,3-benzenediol, 9CI
• 3YG211N26G
• UNII-3YG211N26G
• SCHEMBL9276561
• G79159
• DA-78782
• UNII:3YG211N26G

• Inchi： 1S/C15H14O4/c16-11-3-4-13(14(18)6-11)10-5-9-1-2-12(17)7-15(9)19-8-10/h1-4,6-7,10,16-18H,5,8H2
• InChI Key： CJZBXHPHEBCWLV-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C2C=CC(=CC=2O)O)C1)O

Computed Properties

• Exact Mass: 258.08900
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.382±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 490.9±34.0 °C at 760 mmHg
• Flash Point: 250.7±25.7 °C
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 69.92000
• LogP: 2.52210
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Demethylvestitol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanols
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Demethylvestitol

Introduction to Demethylvestitol (CAS No: 65332-45-8)

Demethylvestitol, a compound with the chemical identifier CAS No: 65332-45-8, has garnered significant attention in the field of chemical and biomedical research. This compound, belonging to the class of polyphenolic derivatives, exhibits a range of pharmacological properties that have made it a subject of intense study. The molecular structure of Demethylvestitol, characterized by its unique functional groups, contributes to its diverse biological activities, making it a promising candidate for further therapeutic applications.

The pharmacological profile of Demethylvestitol has been extensively explored in recent years. Studies have demonstrated its potential in modulating various biological pathways, including those involved in inflammation, oxidative stress, and cellular proliferation. One of the most compelling aspects of Demethylvestitol is its ability to interact with multiple targets within the cell, thereby exerting a broad-spectrum effect. This multifaceted action is particularly intriguing for researchers seeking to develop novel therapeutic strategies for complex diseases.

Recent advancements in the field have highlighted the anti-inflammatory properties of Demethylvestitol. Research indicates that this compound can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly relevant in the context of chronic inflammatory diseases, where effective anti-inflammatory agents are urgently needed. The mechanism by which Demethylvestitol exerts its anti-inflammatory effects appears to involve the modulation of nuclear factor kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, Demethylvestitol has shown promise in combating oxidative stress. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. Studies have revealed that Demethylvestitol can scavenge reactive oxygen species (ROS) and enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This ability to mitigate oxidative damage makes Demethylvestitol a potential therapeutic agent for conditions where oxidative stress plays a significant role.

The potential anticancer properties of Demethylvestitol have also been extensively investigated. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent and caspase-independent pathways. Furthermore, Demethylvestitol has been shown to inhibit the proliferation of cancer cells by disrupting microtubule formation and arresting cell cycle progression. These findings suggest that Demethylvestitol could be a valuable component in combination therapies for cancer treatment.

Another area of interest is the antimicrobial activity of Demethylvestitol. Research has shown that this compound can effectively inhibit the growth of several pathogenic bacteria and fungi. The antimicrobial effects are attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes. This property makes Demethylvestitol a promising candidate for developing novel antimicrobial agents, particularly in light of the growing problem of antibiotic resistance.

The bioavailability and pharmacokinetics of Demethylvestitol have also been subjects of considerable research. Studies have indicated that this compound exhibits good oral bioavailability and can be efficiently absorbed into systemic circulation. Once inside the body, Demethylvestitol undergoes metabolic processes that are primarily mediated by cytochrome P450 enzymes. Understanding these metabolic pathways is crucial for optimizing the therapeutic efficacy and minimizing potential side effects.

Future directions in the research on Demethylvestitol include exploring its potential in clinical trials for various diseases. The compound's multifaceted pharmacological properties make it a versatile candidate for treating a wide range of conditions. Additionally, researchers are investigating synthetic modifications to enhance the potency and selectivity of Demethylvestitol while reducing its toxicity profile. Such efforts could lead to the development of novel derivatives with improved therapeutic potential.

In conclusion, Demethylvestitol (CAS No: 65332-45-8) is a compound with significant promise in the field of chemical and biomedical research. Its diverse biological activities, including anti-inflammatory, antioxidant, anticancer, and antimicrobial effects, make it a valuable candidate for further therapeutic applications. As research continues to uncover more about its mechanisms of action and pharmacological properties, Demethylvestitol is poised to play an important role in future medical treatments.